Biodegradable and crosslinkable PPF–PLGA–PEG self-assembled nanoparticles dual-decorated with folic acid ligands and Rhodamine B fluorescent probes for targeted cancer imaging†

RSC Advances Pub Date: 2015-04-02 DOI: 10.1039/C5RA04096E

Abstract

Novel biodegradable and crosslinkable copolymers of hydrophobic poly(propylene fumarate)-co-poly(lactic-co-glycolic acid) (PPF–PLGA) linked with hydrophilic poly(ethylene glycol) (PEG), namely PPF–PLGA–PEG, were developed and fabricated into core–shell nanoparticles through self-assembly and photocrosslinking. A fluorescent probe, Rhodamine B (RhB), was conjugated to the end of the copolymer chain (PPF–PLGA–PEG–RhB), which allows tracking of the nanoparticles through visualizing the fluorescence probe. Folic acid (FA) ligand was conjugated to another series of chains (PPF–PLGA–PEG–FA) for targeted delivery of the nanoparticles to the tumor sites by binding to the ubiquitously overexpressed FA receptors on tumor cells. Our results showed that PPF–PLGA–PEG nanoparticles incorporated with RhB fluorescence probes and FA tumor binding ligands have specific cancer cell targeting and imaging abilities. These crosslinkable nanoparticles are potentially useful to serve as a platform for conjugation of fluorescence probes as well as various antibodies and peptides for cancer targeted imaging or drug delivery.

Graphical abstract: Biodegradable and crosslinkable PPF–PLGA–PEG self-assembled nanoparticles dual-decorated with folic acid ligands and Rhodamine B fluorescent probes for targeted cancer imaging
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